Cas no 2228515-34-0 (O-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)methylhydroxylamine)

• Product Name: O-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)methylhydroxylamine
• CAS No: 2228515-34-0
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 6373846
• PubChem ID: 165715361
• Update Time: 2025-07-09

O-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)methylhydroxylamine
• O-[(1-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}cyclopropyl)methyl]hydroxylamine
• 2228515-34-0
• EN300-1732328

• Inchi： 1S/C11H15NOS/c12-13-7-11(4-5-11)10-6-8-2-1-3-9(8)14-10/h6H,1-5,7,12H2
• InChI Key： NYKLWNKLHCFCPT-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2C=C1C1(CON)CC1

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.5Ų

Additional information on O-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)methylhydroxylamine

Introduction to O-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)methylhydroxylamine and Its Significance in Modern Chemical Research

O-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)methylhydroxylamine is a compound of significant interest in the field of pharmaceutical chemistry and molecular biology. This intricate molecular structure, characterized by its cyclopentabthiophene and cyclopropyl moieties, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique chemical properties make it a promising candidate for further investigation, particularly in the context of drug discovery and molecular recognition.

The chemical identity of this compound is further defined by its CAS number, CAS no. 2228515-34-0. This numerical identifier is a critical reference point for researchers and chemists, facilitating precise communication and documentation in scientific literature. The CAS number ensures that researchers around the world can accurately identify and reference this specific molecule, thereby streamlining collaborative efforts and enhancing the reproducibility of experiments.

The structural components of O-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)methylhydroxylamine contribute to its unique reactivity and biological activity. The cyclopentabthiophene ring system is known for its stability and electronic properties, which can be exploited in the design of organic semiconductors and pharmaceuticals. Additionally, the presence of a cyclopropyl group introduces steric hindrance and influences the molecule's conformational flexibility. These features collectively contribute to the compound's potential as a building block for more complex molecules with tailored biological functions.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. Heterocycles are integral to many natural products and pharmaceuticals, and their structural diversity allows for a wide range of biological interactions. The cyclopentabthiophene core in O-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)methylhydroxylamine is an example of such a heterocycle, offering a scaffold that can be modified to achieve specific pharmacological effects.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The hydroxylamine functional group is known to participate in various biochemical reactions, including oxidation-reduction processes and nucleophilic substitutions. These reactions are crucial for many enzymatic pathways and can be harnessed to develop drugs that interact selectively with disease-causing targets. The combination of the cyclopentabthiophene and hydroxylamine moieties suggests that O-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)methylhydroxylamine may exhibit both structural stability and functional versatility.

Recent advancements in computational chemistry have enabled researchers to predict the properties and reactivities of complex molecules with greater accuracy. These computational tools can be used to model the interactions between O-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)methylhydroxylamine and biological targets, providing insights into its potential therapeutic applications. Such simulations can guide experimental design and help optimize the compound's pharmacological profile.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the cyclopentabthiophene core, while protecting group strategies have been utilized to handle the reactive hydroxylamine functionality. These synthetic approaches highlight the ingenuity required to create complex molecules like O-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)methylhydroxylamine.

The biological evaluation of O-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)methylhydroxylamine has only just begun, but preliminary studies suggest promising activity against certain disease models. Researchers are exploring its potential as an antiviral agent, an antioxidant supplement, or a component in therapies targeting neurological disorders. The compound's ability to modulate cellular pathways makes it a valuable tool for investigating disease mechanisms and developing new treatments.

In conclusion, O-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)methylhydroxylamine is a fascinating molecule with significant potential in pharmaceutical research. Its unique structure combines stability with functional versatility, making it an attractive candidate for drug development. As our understanding of molecular interactions continues to grow through advanced computational methods and synthetic techniques, compounds like this one will play an increasingly important role in addressing global health challenges.